Cas no 2138177-51-0 (1-(1-amino-4-tert-butylcyclohexyl)methyl-3-propylurea)

• Product Name: 1-(1-amino-4-tert-butylcyclohexyl)methyl-3-propylurea
• CAS No: 2138177-51-0
• MF: C₁₅H₃₁N₃O
• MW: 269.426143884659
• CID: 5908241
• PubChem ID: 165484833
• Update Time: 2025-06-08

1-(1-amino-4-tert-butylcyclohexyl)methyl-3-propylurea Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-4-tert-butylcyclohexyl)methyl-3-propylurea
• EN300-1121832
• 2138177-51-0
• 1-[(1-amino-4-tert-butylcyclohexyl)methyl]-3-propylurea

• Inchi： 1S/C15H31N3O/c1-5-10-17-13(19)18-11-15(16)8-6-12(7-9-15)14(2,3)4/h12H,5-11,16H2,1-4H3,(H2,17,18,19)
• InChI Key： ZBJFGSOSJQIYFE-UHFFFAOYSA-N
• SMILES： O=C(NCCC)NCC1(CCC(C(C)(C)C)CC1)N

Computed Properties

• Exact Mass: 269.246712621g/mol
• Monoisotopic Mass: 269.246712621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-(1-amino-4-tert-butylcyclohexyl)methyl-3-propylurea

Introduction to 1-(1-amino-4-tert-butylcyclohexyl)methyl-3-propylurea (CAS No. 2138177-51-0)

1-(1-amino-4-tert-butylcyclohexyl)methyl-3-propylurea is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 2138177-51-0, represents a novel structural motif that combines a cyclohexyl ring with urea functionality, making it a promising candidate for further exploration in drug discovery and molecular design.

The molecular structure of 1-(1-amino-4-tert-butylcyclohexyl)methyl-3-propylurea features a rigid cyclohexane backbone substituted with a tert-butyl group at the 4-position, which enhances its steric bulk and potential for binding interactions. The presence of an amino group on the same carbon ring introduces basic properties, while the urea moiety at the 3-position provides hydrogen bonding capabilities. These features make the compound an intriguing scaffold for developing biologically active molecules.

In recent years, there has been growing interest in designing molecules with tailored spatial and electronic properties to modulate biological targets. The combination of a bulky cyclohexyl ring and urea-based pharmacophores in 1-(1-amino-4-tert-butylcyclohexyl)methyl-3-propylurea aligns well with current trends in medicinal chemistry. Specifically, the tert-butyl group can serve as a hydrophobic anchor, improving solubility and membrane permeability, while the urea group can engage in specific hydrogen bonding interactions with biological partners.

One of the most compelling aspects of this compound is its potential application in the development of enzyme inhibitors. Urea derivatives are well-known for their ability to interact with polar residues in protein active sites, often leading to high-affinity binding. The structural rigidity provided by the cyclohexane ring further enhances specificity by constraining conformational flexibility. This makes 1-(1-amino-4-tert-butylcyclohexyl)methyl-3-propylurea a valuable tool for investigating enzyme mechanisms and designing novel therapeutic agents.

Recent studies have highlighted the importance of non-covalent interactions in drug design. The amino and urea functional groups in 1-(1-amino-4-tert-butylcyclohexyl)methyl-3-propylurea are particularly well-suited for forming hydrogen bonds, which are critical for stabilizing protein-ligand complexes. For instance, researchers have demonstrated that urea-based ligands can effectively displace water molecules from binding pockets, thereby increasing binding affinity. This principle has been applied to develop inhibitors targeting various therapeutic targets, including kinases and proteases.

The tert-butyl group in 1-(1-amino-4-tert-butylcyclohexyl)methyl-3-propylurea also contributes to its pharmacological potential by influencing both solubility and metabolic stability. Bulky substituents can enhance solubility in lipophilic environments while reducing susceptibility to enzymatic degradation. This balance is crucial for achieving optimal pharmacokinetic profiles in drug candidates. Furthermore, computational studies suggest that the tert-butyl group can orient itself away from polar regions, minimizing unfavorable interactions while maximizing binding efficacy.

In the context of drug discovery, 1-(1-amino-4-tert-butylcyclohexyl)methyl-3-propylurea represents a versatile scaffold that can be modified to explore different biological activities. For example, replacing the propyl group with other alkyl or aryl groups could alter hydrophobicity and binding properties. Similarly, introducing additional functional groups such as carboxylic acids or amides could expand its applicability to different therapeutic areas. These modifications underscore the compound's potential as a building block for generating novel bioactive molecules.

The synthesis of 1-(1-amino-4-tert-butylcyclohexyl)methyl-3-propylurea presents an interesting challenge due to its complex architecture. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules efficiently. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled precise control over stereochemistry, which is essential for biological activity. These advancements make it possible to explore derivatives of this compound with tailored properties.

From a biochemical perspective, 1-(1-amino-4-tert-butylcyclohexyl)methyl-3-propylurea could serve as a probe to understand enzyme-inhibitor interactions at a molecular level. By studying how this compound binds to target enzymes, researchers can gain insights into binding mechanisms and develop more effective inhibitors. Such knowledge is invaluable for rational drug design and optimizing lead compounds during early-stage development.

The broader significance of this compound lies in its contribution to expanding the chemical space available for drug discovery. Novel scaffolds like 1-(1-amino-4-tert-butylcyclohexyl)methyl-3-propylurea challenge traditional assumptions about molecular design and open up new avenues for therapeutic intervention. As research continues to uncover new biological targets and mechanisms, compounds like this will play an increasingly important role in developing next-generation therapeutics.

In conclusion, 1-(1-amino-4-tert-butылcyclohexылmethyl)-3-propulurea (CAS No 2138177 -51 -0) is a structurally interesting compound with significant potential in pharmaceutical chemistry Its unique combination of functional groups makes it an attractive scaffold for developing enzyme inhibitors and other bioactive molecules Further exploration of this compound will likely yield valuable insights into drug design principles and contribute to advancements in medicinal chemistry